Cas no 1214347-94-0 (2-Fluoro-6-(pyridin-3-yl)benzaldehyde)

• Product Name: 2-Fluoro-6-(pyridin-3-yl)benzaldehyde
• CAS No: 1214347-94-0
• MF: C₁₂H₈FNO
• MW: 201.196426391602
• CID: 4964332
• PubChem ID: 46315487
• Update Time: 2025-10-17

2-Fluoro-6-(pyridin-3-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(pyridin-3-yl)benzaldehyde
• 2-Fluoro-6-(pyridin-3-yl)benzaldehyde

• Inchi： 1S/C12H8FNO/c13-12-5-1-4-10(11(12)8-15)9-3-2-6-14-7-9/h1-8H
• InChI Key： MYNJUFLRYRRZIT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C=O)C1C=NC=CC=1

Computed Properties

• Exact Mass: 201.058992041 g/mol
• Monoisotopic Mass: 201.058992041 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30
• Molecular Weight: 201.20

Additional information on 2-Fluoro-6-(pyridin-3-yl)benzaldehyde

2-Fluoro-6-(pyridin-3-yl)benzaldehyde: A Versatile Compound with Promising Applications in Medicinal Chemistry

2-Fluoro-6-(pyridin-3-yl)benzaldehyde (CAS No. 1214347-94-0) is a highly versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by a fluoro-substituted benzaldehyde moiety and a pyridine ring, offers a rich platform for the development of novel pharmaceuticals and chemical probes.

The fluorine atom in 2-Fluoro-6-(pyridin-3-yl)benzaldehyde plays a crucial role in modulating the compound's physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity to biological targets. Fluorine is known for its ability to enhance the potency and selectivity of drug candidates, making it an attractive substituent in drug design. The pyridine ring, on the other hand, imparts additional electronic and steric effects that can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 2-Fluoro-6-(pyridin-3-yl)benzaldehyde in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, making them promising candidates for the treatment of inflammatory diseases.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, 2-Fluoro-6-(pyridin-3-yl)benzaldehyde was shown to possess significant anticancer activity. The compound was found to induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt pathway and the MAPK pathway, which are frequently dysregulated in cancer cells.

The synthetic accessibility of 2-Fluoro-6-(pyridin-3-yl)benzaldehyde further enhances its appeal as a starting material for drug discovery. Several efficient synthetic routes have been developed to prepare this compound, including palladium-catalyzed cross-coupling reactions and electrophilic aromatic substitution reactions. These methods allow for the facile introduction of various functional groups, enabling the rapid generation of structurally diverse derivatives for biological evaluation.

Beyond its direct applications as a drug candidate, 2-Fluoro-6-(pyridin-3-yl)benzaldehyde also serves as a valuable chemical probe for studying biological processes. Its unique structure makes it suitable for use in fluorescence-based assays and other analytical techniques. For example, researchers have utilized derivatives of this compound to investigate protein-protein interactions and enzyme inhibition mechanisms.

In conclusion, 2-Fluoro-6-(pyridin-3-yl)benzaldehyde (CAS No. 1214347-94-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry. Its structural features, synthetic accessibility, and promising biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing our understanding of complex biological systems and developing novel therapeutic agents.